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Compound of Interest

Compound Name: Bromomethylcyclopropane

Cat. No.: B137280

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols on the use of
(bromomethyl)cyclopropane (CAS No: 7051-34-5) in the synthesis of pharmaceutical
intermediates. Its unique structural features, particularly the strained cyclopropyl ring, make it a
valuable reagent for introducing the cyclopropylmethyl moiety into a wide range of biologically
active molecules.[1][2]

Physicochemical Properties and Quality Standards

(Bromomethyl)cyclopropane is a colorless to yellowish liquid, prized for its reactivity and utility
as a versatile building block in organic synthesis.[1][3] Its physical and chemical characteristics
are critical for its application in precise chemical processes.

Table 1: Physicochemical Properties of (Bromomethyl)cyclopropane
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Property Value Reference
CAS Number 7051-34-5 [1][4][5][6]
Molecular Formula CaH7Br [11[31[5]
Molecular Weight 135.00 g/mol [1]

Boiling Point 105-107 °C [1][7]
Density 1.392 g/cm3 at 25 °C [11[51[7]
Refractive Index (n20/D) 1.457 [1107]

Flash Point 41 °C (105.8 °F) [1]

Cyclopropylmethyl bromide, 1-
Synonyms [4]
(Bromomethyl)cyclopropane

Rigorous quality control is essential for the use of (bromomethyl)cyclopropane in
pharmaceutical manufacturing, where high purity directly impacts the impurity profile of the final
active pharmaceutical ingredients (APIs).[8][9]

Table 2: Typical Quality Standards for (Bromomethyl)cyclopropane

Parameter Specification Typical Value Reference

Colorless to yellowish

Appearance o Conforms [1]
liquid

Purity (by GC) >98% 98.5% [1]

Moisture Content <0.5% 0.06% [1]

Core Applications in Pharmaceutical Synthesis

The primary role of (bromomethyl)cyclopropane in medicinal chemistry is as an alkylating agent
to introduce the cyclopropylmethyl group.[6][7][10] This structural motif is present in several
commercial drugs, where it can enhance therapeutic efficacy.[1]

Key Applications Include:

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.innospk.com/en/?news/grok-exploring-bromomethylcyclopropane-a-key-pharmaceutical-intermediate
https://www.solutions.actylis.com/products/bromomethyl-cyclopropane
https://wap.guidechem.com/question/what-is-the-production-process-id129358.html
https://www.ganeshremedies.com/product/(Bromomethyl)cyclopropane
https://www.innospk.com/en/?news/grok-exploring-bromomethylcyclopropane-a-key-pharmaceutical-intermediate
https://www.guidechem.com/encyclopedia/bromomethyl-cyclopropane-dic14861.html
https://wap.guidechem.com/question/what-is-the-production-process-id129358.html
https://www.innospk.com/en/?news/grok-exploring-bromomethylcyclopropane-a-key-pharmaceutical-intermediate
https://www.innospk.com/en/?news/grok-exploring-bromomethylcyclopropane-a-key-pharmaceutical-intermediate
https://www.sigmaaldrich.com/JP/ja/product/aldrich/242403
https://www.innospk.com/en/?news/grok-exploring-bromomethylcyclopropane-a-key-pharmaceutical-intermediate
https://wap.guidechem.com/question/what-is-the-production-process-id129358.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/242403
https://www.innospk.com/en/?news/grok-exploring-bromomethylcyclopropane-a-key-pharmaceutical-intermediate
https://www.sigmaaldrich.com/JP/ja/product/aldrich/242403
https://www.innospk.com/en/?news/grok-exploring-bromomethylcyclopropane-a-key-pharmaceutical-intermediate
https://www.solutions.actylis.com/products/bromomethyl-cyclopropane
https://patents.google.com/patent/US20160355452A1/en
https://patents.google.com/patent/WO2015101452A1/en
https://www.innospk.com/en/?news/grok-exploring-bromomethylcyclopropane-a-key-pharmaceutical-intermediate
https://www.innospk.com/en/?news/grok-exploring-bromomethylcyclopropane-a-key-pharmaceutical-intermediate
https://www.innospk.com/en/?news/grok-exploring-bromomethylcyclopropane-a-key-pharmaceutical-intermediate
https://www.ganeshremedies.com/product/(Bromomethyl)cyclopropane
https://www.sigmaaldrich.com/JP/ja/product/aldrich/242403
https://www.thermofisher.com/search/cas/7051-34-5
https://www.innospk.com/en/?news/grok-exploring-bromomethylcyclopropane-a-key-pharmaceutical-intermediate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137280?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

e Precursor for Commercial Drugs: It is a key intermediate in the synthesis of drugs such as
the beta-blocker Betaxolol, the COPD treatment Roflumilast, and the opioid antagonist

Naltrexone.[1]

o Nucleophilic Substitution: The reactivity of the carbon-bromine bond allows it to readily react
with nucleophiles like amines, phenols, and thiols to form cyclopropylmethyl-substituted

compounds.[1]

e Cross-Coupling Reactions: It is a substrate in various metal-catalyzed cross-coupling
reactions, which are fundamental in modern drug discovery for creating carbon-carbon
bonds.[1][11] Reactions include iron-catalyzed coupling with Grignard reagents and
palladium-catalyzed reactions like the Suzuki and Sonogashira couplings.[6][7][10][12][13]

The versatility of (boromomethyl)cyclopropane allows for its use in diverse synthetic strategies to
build complex molecular architectures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.benchchem.com/product/b137280#using-
bromomethylcyclopropane-in-pharmaceutical-intermediate-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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